Cas no 2172497-36-6 (2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine)

2-(Trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine is a specialized organic compound featuring a spirocyclic structure with a trifluoromethyl group and a primary amine functionality. The spirocyclic core enhances structural rigidity, potentially improving binding selectivity in pharmaceutical or agrochemical applications. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, while the amine moiety offers a versatile handle for further derivatization. This compound may be of interest in medicinal chemistry for the development of bioactive molecules, particularly where steric and electronic tuning is critical. Its unique scaffold could also serve as a building block in materials science or catalysis, leveraging its distinct steric and electronic properties.

2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine structure

2172497-36-6 structure

Product Name:2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine

CAS No:2172497-36-6

MF:C₁₁H₁₈F₃N

MW:221.262533664703

CID:5905861

PubChem ID:165604704

Update Time:2025-08-05

2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- 2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine
- EN300-1695968
- [2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine
- 2172497-36-6
- Inchi： 1S/C11H18F3N/c12-11(13,14)10(8-15)6-9(7-10)4-2-1-3-5-9/h1-8,15H2
- InChI Key： ZCYOACQLRXRFHX-UHFFFAOYSA-N
- SMILES： FC(C1(CN)CC2(CCCCC2)C1)(F)F

Computed Properties

Exact Mass: 221.13913406g/mol
Monoisotopic Mass: 221.13913406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 26Å²

2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1695968-0.05g	[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine	2172497-36-6	0.05g	$5336.0	2023-09-20
Enamine	EN300-1695968-0.1g	[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine	2172497-36-6	0.1g	$5590.0	2023-09-20
Enamine	EN300-1695968-0.25g	[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine	2172497-36-6	0.25g	$5844.0	2023-09-20
Enamine	EN300-1695968-0.5g	[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine	2172497-36-6	0.5g	$6098.0	2023-09-20
Enamine	EN300-1695968-1.0g	[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine	2172497-36-6	1g	$6352.0	2023-06-04
Enamine	EN300-1695968-1g	[2-(trifluoromethyl)spiro[3.5]nonan-2-yl]methanamine	2172497-36-6	1g	$6352.0	2023-09-20

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Additional information on 2-(trifluoromethyl)spiro3.5nonan-2-ylmethanamine

Comprehensive Overview of 2-(Trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine (CAS No. 2172497-36-6)

The compound 2-(trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine (CAS No. 2172497-36-6) is a highly specialized organic molecule featuring a unique spirocyclic structure combined with a trifluoromethyl group. This structural complexity makes it a valuable intermediate in pharmaceutical research, agrochemical development, and advanced material science. The presence of the spiro[3.5]nonane scaffold and the methanamine functional group contributes to its versatility in synthetic applications, particularly in the design of bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in drug discovery. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, as the trifluoromethyl group can improve blood-brain barrier penetration. Additionally, its spirocyclic framework offers conformational rigidity, a desirable trait for targeting specific protein binding sites.

The synthesis of CAS No. 2172497-36-6 involves multi-step organic transformations, often starting from readily available spirocyclic precursors. Key steps include the introduction of the trifluoromethyl group via radical or nucleophilic pathways, followed by functionalization to yield the methanamine moiety. Modern techniques such as flow chemistry and catalyzed cross-coupling have been employed to optimize its production, addressing challenges like regioselectivity and yield improvement.

From an industrial perspective, 2-(trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine is gaining attention for its role in high-performance materials. Its incorporation into polymers and coatings can enhance thermal stability and chemical resistance, making it suitable for aerospace and electronics applications. Furthermore, its fluorine-rich structure aligns with the growing trend of sustainable chemistry, as fluorinated compounds often exhibit reduced environmental persistence compared to traditional halogenated alternatives.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural integrity. Recent advancements in computational chemistry have also enabled predictive modeling of its physicochemical properties, aiding in the rational design of derivatives with tailored functionalities.

In conclusion, 2-(trifluoromethyl)spiro[3.5]nonan-2-ylmethanamine (CAS No. 2172497-36-6) represents a cutting-edge compound with broad applicability across multiple scientific disciplines. Its unique spirocyclic and fluorinated features position it as a key player in the next generation of innovative materials and therapeutic agents, driving forward both academic and industrial research endeavors.